Cas no 1261909-52-7 (5-Fluoro-2-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid)

• Product Name: 5-Fluoro-2-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid
• CAS No: 1261909-52-7
• MF: C₁₃H₉FO₄S
• MW: 280.271566152573
• MDL: MFCD18321587
• CID: 2762824
• PubChem ID: 53227454
• Update Time: 2025-04-21

5-Fluoro-2-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-2-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]BENZOIC ACID
• 5-Fluoro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%
• DTXSID20690987
• 1261909-52-7
• MFCD18321587
• 5-Fluoro-2-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid

• MDL： MFCD18321587
• Inchi： 1S/C13H9FO4S/c1-18-13(17)11-4-7(6-19-11)9-3-2-8(14)5-10(9)12(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： DUYCBKRKKQABKU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 280.02055810Da
• Monoisotopic Mass: 280.02055810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives